Cas no 1804845-41-7 (2-Bromo-5-fluoro-3-(trifluoromethyl)aniline)
1804845-41-7 structure
Product Name:2-Bromo-5-fluoro-3-(trifluoromethyl)aniline
CAS No:1804845-41-7
MF:C7H4BrF4N
MW:258.010974884033
CID:4974142
Update Time:2025-09-27
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-fluoro-3-(trifluoromethyl)aniline
-
- Inchi： 1S/C7H4BrF4N/c8-6-4(7(10,11)12)1-3(9)2-5(6)13/h1-2H,13H2
- InChI Key： LDFPYTOYXQASOQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CC=1C(F)(F)F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 184
- XLogP3: 2.9
- Topological Polar Surface Area: 26
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020641-250mg |
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline |
1804845-41-7 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013020641-500mg |
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline |
1804845-41-7 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013020641-1g |
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline |
1804845-41-7 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
2-Bromo-5-fluoro-3-(trifluoromethyl)aniline Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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